N-(5-chloro-2-methylphenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(3-methyl-4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H22ClNO2/c1-12(2)17-8-7-16(9-14(17)4)23-11-19(22)21-18-10-15(20)6-5-13(18)3/h5-10,12H,11H2,1-4H3,(H,21,22)
• InChI Key: DCTQZTMPHLLTCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)COC2=CC(=C(C=C2)C(C)C)C
• Molecular Formula: C19H22ClNO2
• Molecular Weight: 331.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(5-chloro-2-methylphenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide involves multiple steps, including acetylation, methylation, and specific reactions with catalysts under controlled conditions. For instance, compounds with similar frameworks have been synthesized through reactions involving chloroacetyl chloride, methanol, and various catalysts like potassium carbonate or sulfuryl chloride in organic solvents such as DMF (Dimethylformamide) to achieve high yields and purity (Gao Yonghong, 2009).

Molecular Structure Analysis

The molecular structure of compounds akin to N-(5-chloro-2-methylphenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide can be elucidated using various spectroscopic techniques such as IR, MS, and NMR. These analyses reveal detailed insights into the compound's structure, including bond lengths, angles, and the overall geometry, which can be confirmed through X-ray crystallography for precise structural determination (Xinchen Chi et al., 2018).

Chemical Reactions and Properties

Chemical properties of compounds with similar structures involve reactivity towards different reagents, forming various derivatives through reactions such as silylation, acetylation, and others. These reactions not only modify the physical and chemical properties of the compound but also aid in the synthesis of complex molecules with potential applications in different fields (N. Lazareva et al., 2017).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, significantly influence the compound's applications and handling. Techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) provide insights into the thermal stability and phase transitions of similar compounds (Xinchen Chi et al., 2018).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards various chemical reagents, are crucial for understanding the compound's behavior in different environments. Studies on similar compounds have shown how modifications in the molecular structure can significantly alter these properties, impacting their potential applications (N. Lazareva et al., 2017).